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Compound of Interest

1,1-DIMETHYLHYDRAZINE-D8
Compound Name:

DCL
CAS No.: 1219802-85-3
Cat. No.: B595415

Get Quote

\ J

Precision Isotopologues in Trace Analysis and Toxicology

Executive Summary

1,1-Dimethylhydrazine-d8 Deuterochloride (UDMH-d8 DCI) is the fully deuterated stable
isotope salt of 1,1-Dimethylhydrazine (UDMH), a critical propellant component and a known
carcinogen. In analytical chemistry, this compound serves as the "Gold Standard" Internal
Standard (IS) for the quantification of UDMH in environmental matrices, biological fluids, and
pharmaceutical impurities via Isotope Dilution Mass Spectrometry (IDMS).

This guide provides an exhaustive technical breakdown of its nomenclature, physicochemical
stability, and experimental application, specifically addressing the critical phenomenon of
deuterium exchange during LC-MS workflows.

Part 1: Chemical Identity, Synonyms, and Trade
Names[1]
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Unlike generic reagents, stable isotopes often lack "brand" names (e.g., Tylenol) and are
instead cataloged by their specific isotopic substitution. However, precise nomenclature is vital
for regulatory filing and procurement.

: ~hemical Identifiers[1]

Parameter Specification

Common Name 1,1-Dimethylhydrazine-d8 DCI

Chemical Formula

] 105.61 g/mol (Salt) / ~68.15 g/mol (Free Base
Molecular Weight

equivalent)
CAS Number 1219802-85-3 (Specific to the d8 DCI salt)
Unlabeled Parent CAS 593-82-8 (HCI salt); 57-14-7 (Free base)
Typically

Isotopic Enrichment
98 atom % D

Synonyms and Trade Designations

Vendors may list this compound under varying permutations of its IUPAC or functional class
names.

Primary Synonyms:

UDMH-d8 DCI (Acronym-based standard)

N,N-Dimethylhydrazine-d8 deuterochloride[1]

1,1-Dimethyldiazane-d8 deuterochloride[2]

Hydrazine, 1,1-di(methyl-d3)-, deuterochloride (IUPAC specific)
Commercial/Catalog Trade Names:

o CDN Isotopes: Product No. D-6600
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e Sigma-Aldrich/Millipore: 1,1-Dimethylhydrazine-d8 DCI[1][2]

e LGC Standards: UDMH-d8

Part 2: Scientific Integrity & Expertise (The
"Deuterium Exchange" Phenomenon)

Critical Insight for Analysts: While the product is sold as d8 (fully deuterated), the experimental
reality in Liquid Chromatography-Mass Spectrometry (LC-MS) often results in the detection of
the d6 species.

The Mechanism of Labile Proton Exchange

The structure of UDMH-d8 DCI contains two distinct types of deuterium atoms:
e Methyl Deuteriums (

): Bound to Carbon. These are non-exchangeable and stable under standard analytical
conditions.

e Hydrazine/Acid Deuteriums (
): Bound to Nitrogen and Chlorine. These are labile (exchangeable).

Causality: When UDMH-d8 DCI is dissolved in an aqueous mobile phase (H20) or methanol
(CHsOH) for LC-MS analysis, the rapid exchange of protons occurs between the solvent and
the nitrogen-bound deuteriums.

Result: The mass spectrometer will detect the d6-isotopologue (

), not the d8 species, unless an aprotic solvent system is used. Researchers must adjust their
Multiple Reaction Monitoring (MRM) transitions accordingly.

Visualization: Deuterium Stability & Exchange Logic
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Caption: Logical flow demonstrating the transition from the commercial d8-salt to the
analytically relevant d6-species in aqueous media.

Part 3: Analytical Application & Protocols
Experimental Workflow: UDMH Quantification via IDMS

This protocol utilizes UDMH-d8 DCI as an internal standard to correct for matrix effects and
recovery losses during the derivatization of UDMH in environmental water samples.

Pre-requisite: UDMH is highly polar and difficult to retain on C18 columns; derivatization with 2-
Nitrobenzaldehyde (2-NBA) is the industry standard [1].

Step-by-Step Methodology

e Internal Standard Spiking:

o Add 50 pL of UDMH-d8 DCI working solution (10 pg/mL in Methanol) to 10 mL of water
sample.

o Note: The DCI salt ensures the hydrazine remains protonated and non-volatile until
reaction.

» Derivatization Reaction:
o Add 100 pL of 2-Nitrobenzaldehyde (saturated solution in acetonitrile).

o Adjust pH to 4.0-5.0 using acetate buffer.
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o Incubate: Shake at room temperature for 30 minutes.

o Mechanism:[3] The hydrazine nitrogen attacks the aldehyde carbonyl, forming a stable
hydrazone.

o Extraction (LLE or SPE):
o Extract the resulting hydrazone (and d6-hydrazone) into Dichloromethane (DCM).
o Evaporate to dryness and reconstitute in Mobile Phase.
e LC-MS/MS Analysis:
o Column: C18 Reverse Phase.
o lonization: ESI Positive Mode.
o Transitions:
» Target (UDMH-2NBA): m/z 194

164

» |S (UDMH-d6-2NBA):m/z 200

170 (Note the shift of +6 Da, not +8 Da).

Visualization: Analytical Workflow
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Caption: Workflow for trace analysis of UDMH using deuterated internal standards and

derivatization.

Part 4: Safety & Handling

Warning: 1,1-Dimethylhydrazine is a potent carcinogen, teratogen, and suspected mutagen.
The deuterated salt shares these toxicological properties.

o Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). The DCl salt is
hygroscopic; moisture absorption will degrade isotopic purity via H/D exchange.
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» Handling: Use only in a chemical fume hood. Wear nitrile gloves and safety goggles.

o Disposal: Segregate as hazardous organic waste (Nitrogen-containing).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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